Cas no 1822846-71-8 (N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride)

N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride is a quaternary ammonium salt featuring a cyclohexenone scaffold substituted with a pyridinium moiety. This compound is of interest due to its structural hybridity, combining a reactive enone system with a positively charged pyridinium group, which may enhance solubility and reactivity in polar media. The presence of the 5,5-dimethyl group confers steric stability, while the conjugated enone system offers potential for further functionalization. Such characteristics make it a versatile intermediate in organic synthesis, particularly for constructing nitrogen-containing heterocycles or as a precursor for bioactive molecules. Its crystalline chloride salt form ensures handling convenience and improved shelf stability.
N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride structure
1822846-71-8 structure
Product Name:N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride
CAS No:1822846-71-8
MF:
MW:
CID:4621286
Update Time:2025-05-20

N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride

N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride Pricemore >>

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Additional information on N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride

Research Brief on N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride (CAS: 1822846-71-8)

N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride (CAS: 1822846-71-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor in the synthesis of bioactive molecules. The following research brief provides an in-depth analysis of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its reactivity and interaction with biological targets, providing valuable insights for further experimental validation.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key enzymatic pathways, particularly those involved in inflammatory and oxidative stress responses. Preliminary data suggest that N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride exhibits significant inhibitory effects on specific kinases, making it a potential candidate for the development of kinase-targeted therapies. Furthermore, its unique chemical structure allows for facile derivatization, enabling the synthesis of analogs with enhanced pharmacological properties.

The compound's potential applications extend beyond kinase inhibition. Recent investigations have explored its role as a scaffold for the development of novel antimicrobial agents. Early-stage studies indicate that derivatives of N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride exhibit broad-spectrum activity against resistant bacterial strains, highlighting its utility in addressing the growing challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, N-(5,5-Dimethyl-3-oxocyclohex-1-en-1-yl)pyridin-4-aminium chloride represents a promising candidate for drug development, with demonstrated activity in modulating enzymatic pathways and potential applications in antimicrobial therapy. Continued research and optimization efforts will be critical to advancing this compound through the drug discovery pipeline and into clinical trials.

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